Cas no 1895192-29-6 (1-phenyl-2-azabicyclo2.1.1hexane)

• Product Name: 1-phenyl-2-azabicyclo2.1.1hexane
• CAS No: 1895192-29-6
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• MDL: MFCD30345199
• CID: 5238271
• PubChem ID: 117272745
• Update Time: 2026-03-08

1-phenyl-2-azabicyclo2.1.1hexane Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.1.1]hexane, 1-phenyl-
• 1-phenyl-2-azabicyclo2.1.1hexane

• MDL： MFCD30345199
• Inchi： 1S/C11H13N/c1-2-4-10(5-3-1)11-6-9(7-11)8-12-11/h1-5,9,12H,6-8H2
• InChI Key： XGNBBZIYJQLHAP-UHFFFAOYSA-N
• SMILES： C12(C3=CC=CC=C3)CC(C1)CN2

Computed Properties

• Exact Mass: 159.104799419g/mol
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-phenyl-2-azabicyclo2.1.1hexane

Chemical Profile of 1-phenyl-2-azabicyclo[2.1.1]hexane (CAS No. 1895192-29-6)

The compound 1-phenyl-2-azabicyclo[2.1.1]hexane, identified by the CAS registry number 1895192-29-6, is an intriguing molecule with a unique bicyclic structure that has garnered attention in both academic and industrial research domains. This compound belongs to the class of azabicyclic compounds, which are known for their structural rigidity and potential applications in drug design and materials science.

Recent studies have highlighted the importance of azabicyclo[2.1.1]hexane derivatives in medicinal chemistry, particularly as scaffolds for developing bioactive molecules with enhanced pharmacokinetic properties. The phenyl group substitution at the 1-position of the bicyclic system introduces additional electronic and steric effects, which can significantly influence the compound's reactivity and biological activity.

From a synthetic perspective, the construction of azabicyclo[2.1.1]hexane frameworks has been a topic of extensive research over the past decade. Modern methodologies, including ring-closing metathesis and organocatalytic approaches, have enabled more efficient and scalable syntheses of these complex structures. The integration of a phenyl group into this framework has been achieved through various strategies, such as Suzuki-Miyaura coupling reactions or directed metallation techniques, depending on the specific requirements of the target molecule.

The pharmacological potential of 1-phenyl-2-azabicyclo[2.1.1]hexane lies in its ability to serve as a versatile template for drug development. Recent findings suggest that this compound exhibits promising activity in inhibiting certain enzymes associated with neurodegenerative diseases, such as beta-secretase (BACE). The rigid bicyclic structure provides an ideal platform for optimizing drug-like properties, including solubility and permeability, which are critical for successful drug candidates.

In addition to its therapeutic applications, azabicyclo[2.1.1]hexane-based compounds have also found utility in materials science, particularly in the development of advanced polymers and self-healing materials due to their inherent structural stability and mechanical robustness.

Looking ahead, ongoing research is focused on expanding the functionalization options for azabicyclo[2.1.1]hexane-based systems to unlock their full potential across diverse fields such as catalysis, sensors, and nanotechnology.